Cas no 1048960-62-8 (4-(Thiophen-2-YL)pyridin-3-amine)

• Product Name: 4-(Thiophen-2-YL)pyridin-3-amine
• CAS No: 1048960-62-8
• MF: C₉H₈N₂S
• MW: 176.238220214844
• MDL: MFCD20702946
• CID: 4782913
• PubChem ID: 79006184
• Update Time: 2025-08-05

4-(Thiophen-2-YL)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(THIOPHEN-2-YL)PYRIDIN-3-AMINE
• 3-Amino-4-(2-thienyl)pyridine
• CS-0307261
• EN300-375360
• 1048960-62-8
• 4-thiophen-2-ylpyridin-3-amine
• AKOS017529430
• A1-20227
• F83594
• 4-(Thiophen-2-YL)pyridin-3-amine

• MDL： MFCD20702946
• Inchi： 1S/C9H8N2S/c10-8-6-11-4-3-7(8)9-2-1-5-12-9/h1-6H,10H2
• InChI Key： NOWWBOXKGHXUFS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CN=CC=1N

Computed Properties

• Exact Mass: 176.04081944g/mol
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2

Additional information on 4-(Thiophen-2-YL)pyridin-3-amine

Recent Advances in the Study of 4-(Thiophen-2-YL)pyridin-3-amine (CAS: 1048960-62-8): A Promising Scaffold in Medicinal Chemistry

The compound 4-(Thiophen-2-YL)pyridin-3-amine (CAS: 1048960-62-8) has recently emerged as a significant scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

One of the most notable advancements in the study of 4-(Thiophen-2-YL)pyridin-3-amine is its role as a building block for kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 4-(Thiophen-2-YL)pyridin-3-amine derivatives that showed selective inhibition of EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to bind to the ATP-binding site of the kinase, thereby blocking its activity.

In addition to its anticancer potential, 4-(Thiophen-2-YL)pyridin-3-amine has also been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel thiophene-pyridine hybrids derived from this scaffold, which exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA (Methicillin-Resistant Staphylococcus aureus). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary studies have suggested that 4-(Thiophen-2-YL)pyridin-3-amine derivatives may modulate neurotransmitter systems, particularly those involving dopamine and serotonin. A 2022 study in ACS Chemical Neuroscience reported that certain derivatives of this compound exhibited neuroprotective effects in in vitro models of Parkinson's disease, possibly through the inhibition of oxidative stress and inflammation pathways.

The synthesis of 4-(Thiophen-2-YL)pyridin-3-amine and its derivatives has also seen significant advancements. Recent publications have described more efficient and scalable synthetic routes, often employing transition metal-catalyzed cross-coupling reactions. For example, a 2023 paper in Organic Letters detailed a palladium-catalyzed Suzuki-Miyaura coupling approach that significantly improved the yield and purity of the compound, making it more accessible for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in the optimization of 4-(Thiophen-2-YL)pyridin-3-amine derivatives for clinical use. Issues such as pharmacokinetic properties, toxicity profiles, and selectivity against off-targets need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its pharmacological potential make it a compelling candidate for further investigation.

In conclusion, 4-(Thiophen-2-YL)pyridin-3-amine (CAS: 1048960-62-8) represents a highly promising scaffold in medicinal chemistry, with applications spanning oncology, infectious diseases, and neuroscience. Continued research into its derivatives and mechanisms of action is likely to yield novel therapeutic agents in the coming years.